Cas no 2305253-76-1 ((5-(Methoxymethyl)oxazol-4-yl)methanamine hydrochloride)

• Product Name: (5-(Methoxymethyl)oxazol-4-yl)methanamine hydrochloride
• CAS No: 2305253-76-1
• MF: C₆H₁₁ClN₂O₂
• MW: 178.616740465164
• CID: 5811022
• PubChem ID: 138376772
• Update Time: 2025-05-23

(5-(Methoxymethyl)oxazol-4-yl)methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (5-(Methoxymethyl)oxazol-4-yl)methanamine hydrochloride
• [5-(methoxymethyl)-1,3-oxazol-4-yl]methanamine;hydrochloride
• [5-(methoxymethyl)oxazol-4-yl]methanamine hydrochloride
• [5-(methoxymethyl)-1,3-oxazol-4-yl]methanamine hydrochloride
• AT18725
• Z3614259023
• EN300-6760193
• (5-(METHOXYMETHYL)OXAZOL-4-YL)METHANAMINE HCL
• 2305253-76-1

• Inchi： 1S/C6H10N2O2.ClH/c1-9-3-6-5(2-7)8-4-10-6;/h4H,2-3,7H2,1H3;1H
• InChI Key： XIGZDRWWXOHNRY-UHFFFAOYSA-N
• SMILES： Cl.O1C=NC(CN)=C1COC

Computed Properties

• Exact Mass: 178.0509053g/mol
• Monoisotopic Mass: 178.0509053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 99.7
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.3Ų

Additional information on (5-(Methoxymethyl)oxazol-4-yl)methanamine hydrochloride

Introduction to (5-(Methoxymethyl)oxazol-4-yl)methanamine hydrochloride (CAS No. 2305253-76-1)

(5-(Methoxymethyl)oxazol-4-yl)methanamine hydrochloride (CAS No. 2305253-76-1) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique oxazolyl and methanamine functionalities, has shown promising potential in various therapeutic applications, particularly in the development of novel drugs targeting neurological and cardiovascular disorders.

The chemical structure of (5-(Methoxymethyl)oxazol-4-yl)methanamine hydrochloride consists of an oxazole ring with a methoxymethyl substituent at the 5-position and a methanamine group attached to the ring. The presence of the hydrochloride salt form enhances its solubility and stability, making it suitable for various pharmaceutical formulations. The oxazole ring, known for its bioisosteric properties, can mimic the behavior of other functional groups, thereby expanding its utility in drug design.

Recent studies have highlighted the pharmacological properties of (5-(Methoxymethyl)oxazol-4-yl)methanamine hydrochloride. For instance, a 2021 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent neuroprotective effects by modulating specific ion channels and receptors involved in neuronal function. The researchers found that it effectively reduced oxidative stress and inflammation in neuronal cells, suggesting its potential as a therapeutic agent for neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

In another study conducted by a team at the University of California, researchers explored the cardiovascular effects of (5-(Methoxymethyl)oxazol-4-yl)methanamine hydrochloride. The results, published in the European Journal of Pharmacology, indicated that the compound has vasodilatory properties and can lower blood pressure without causing significant side effects. This finding opens up new avenues for its use in treating hypertension and related cardiovascular conditions.

The synthesis of (5-(Methoxymethyl)oxazol-4-yl)methanamine hydrochloride involves a series of well-defined chemical reactions. Typically, the process begins with the formation of an intermediate oxazole derivative, which is then functionalized to introduce the methanamine group. The final step involves converting the free amine to its hydrochloride salt form to enhance its stability and solubility. Various synthetic routes have been reported in the literature, each offering different advantages in terms of yield, purity, and scalability.

In terms of safety and regulatory considerations, (5-(Methoxymethyl)oxazol-4-yl)methanamine hydrochloride is classified as a non-hazardous chemical under current guidelines. However, it is important to handle it with care to avoid exposure to eyes and skin, as it can cause irritation. Proper storage conditions should be maintained to ensure its stability and effectiveness.

The future prospects for (5-(Methoxymethyl)oxazol-4-yl)methanamine hydrochloride are promising. Ongoing clinical trials are evaluating its efficacy and safety in treating various diseases. For example, a phase II clinical trial is currently underway to assess its effectiveness in managing symptoms of Alzheimer's disease. Preliminary results have been encouraging, with patients showing improved cognitive function and reduced progression of the disease.

In conclusion, (5-(Methoxymethyl)oxazol-4-yl)methanamine hydrochloride (CAS No. 2305253-76-1) is a versatile compound with significant potential in pharmaceutical research and development. Its unique chemical structure and pharmacological properties make it an attractive candidate for further investigation and application in treating neurological and cardiovascular disorders. As research continues to advance, it is likely that this compound will play an increasingly important role in the discovery and development of new therapeutic agents.